Cas no 72632-66-7 (4-(propan-2-yl)-1,3-thiazol-5-amine)

4-(propan-2-yl)-1,3-thiazol-5-amine structure
72632-66-7 structure
Product Name:4-(propan-2-yl)-1,3-thiazol-5-amine
CAS No:72632-66-7
MF:C6H10N2S
MW:142.221999645233
MDL:MFCD16669884
CID:549878
PubChem ID:12531961
Update Time:2025-04-19

4-(propan-2-yl)-1,3-thiazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 5-Thiazolamine,4-(1-methylethyl)-
    • 4-isopropylthiazol-5-amine
    • SCHEMBL12919843
    • AKOS011361117
    • EN300-246457
    • 4-(propan-2-yl)-1,3-thiazol-5-amine
    • FT-0723373
    • 4-propan-2-yl-1,3-thiazol-5-amine
    • 72632-66-7
    • DA-39264
    • 5-Thiazolamine, 4-(1-methylethyl)-
    • MDL: MFCD16669884
    • Inchi: 1S/C6H10N2S/c1-4(2)5-6(7)9-3-8-5/h3-4H,7H2,1-2H3
    • InChI Key: BOPCJXDJCSOVGI-UHFFFAOYSA-N
    • SMILES: S1C=NC(=C1N)C(C)C

Computed Properties

  • Exact Mass: 142.0566
  • Monoisotopic Mass: 142.05646950g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 95.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 67.2Ų

Experimental Properties

  • PSA: 38.91

4-(propan-2-yl)-1,3-thiazol-5-amine Pricemore >>

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